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Compound of Interest

Compound Name: 1,2,3,5-Tetramethylbenzene-d14

Cat. No.: B12316115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
In the quantitative analysis of volatile organic compounds (VOCs) in environmental matrices,

the use of isotopically labeled internal and surrogate standards is crucial for achieving accurate

and reliable results. These standards are essential for correcting variations that can occur

during sample preparation, extraction, and analysis, including matrix effects. Isodurene-d14

(1,2,3,5-tetramethylbenzene-d14) is a deuterated aromatic hydrocarbon that serves as an

excellent surrogate or internal standard for the analysis of various VOCs, particularly aromatic

hydrocarbons, in complex environmental samples such as soil, water, and air. Its chemical

properties are nearly identical to its non-deuterated analog, Isodurene, but its increased mass

allows for clear differentiation in mass spectrometry-based analytical techniques.

This document provides detailed application notes and protocols for the use of Isodurene-d14

as a spiking agent in environmental samples prior to analysis by Gas Chromatography-Mass

Spectrometry (GC-MS).
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Property Value

IUPAC Name 1,2,3,5-Tetramethylbenzene

Synonyms Isodurene

CAS Number 527-53-7

Molecular Formula C₁₀H₁₄

Molar Mass 134.22 g/mol

Appearance Colorless liquid

Density 0.89 g/cm³

Boiling Point 198 °C

Melting Point -23.7 °C

Water Solubility 27.9 mg/L

Flash Point 63.3 °C

Note: The properties listed are for the non-deuterated Isodurene. Isodurene-d14 will have a

slightly higher molar mass but similar physical and chemical properties.

Table 2: Typical GC-MS Parameters for VOC Analysis
with Isodurene-d14
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Parameter Setting

GC Column
30 m x 0.25 mm ID, 0.25 µm film thickness (e.g.,

DB-5ms or equivalent)

Injector Temperature 250 °C

Injection Mode Splitless

Oven Program
Initial 40 °C for 2 min, ramp to 280 °C at 10

°C/min, hold for 5 min

Carrier Gas Helium at a constant flow of 1.2 mL/min

MS Transfer Line Temp 280 °C

MS Ion Source Temp 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Scan Mode Selected Ion Monitoring (SIM)

Isodurene-d14 Quant Ion To be determined based on the mass spectrum

Isodurene-d14 Qualifier Ions To be determined based on the mass spectrum

Table 3: Quality Control Acceptance Criteria for
Surrogate Recovery

Matrix EPA Method Reference
Typical Acceptance
Criteria

Water 8260D 70-130%

Soil/Solid Waste 8260D 70-130%

Air (Canister) TO-15 70-130%

Note: Laboratories should establish their own control limits based on performance data. These

are general guidelines.[1]
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Preparation of Isodurene-d14 Spiking Solution
Objective: To prepare a stock and a working solution of Isodurene-d14 for spiking

environmental samples.

Materials:

Isodurene-d14 (neat standard)

Methanol (purge-and-trap grade)

Class A volumetric flasks (e.g., 10 mL, 100 mL)

Microsyringes

Procedure:

Stock Solution (e.g., 1000 µg/mL):

Allow the sealed vial of neat Isodurene-d14 to equilibrate to room temperature.

In a tared 10 mL volumetric flask, accurately weigh approximately 10 mg of the neat

Isodurene-d14 standard.

Record the exact weight.

Dissolve the standard in methanol and bring the volume to the mark.

Calculate the exact concentration of the stock solution.

Working Solution (e.g., 25 µg/mL):

Perform a serial dilution of the stock solution with methanol to achieve the desired working

concentration. For example, dilute 250 µL of the 1000 µg/mL stock solution to 10 mL in a

volumetric flask with methanol.

Store the stock and working solutions at ≤ 6 °C in amber glass vials with PTFE-lined caps.
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Protocol for Spiking Water Samples
Objective: To spike aqueous samples with Isodurene-d14 prior to purge-and-trap GC-MS

analysis.

Materials:

Water sample

40 mL VOA vials with PTFE-lined septa

Isodurene-d14 working solution (e.g., 25 µg/mL)

Microsyringe

Procedure:

Collect the water sample in a 40 mL VOA vial, ensuring no headspace. If residual chlorine is

present, the sample should be dechlorinated.

Just prior to analysis, uncap the VOA vial.

Using a microsyringe, add a known volume of the Isodurene-d14 working solution to the

sample. For a 5 mL sample and a target concentration of 50 µg/L, 10 µL of a 25 µg/mL

working solution would be added.

Immediately recap the vial and gently invert to mix.

The sample is now ready for purge-and-trap analysis according to standard methods like

EPA 8260D.

Protocol for Spiking Soil and Solid Samples
Objective: To spike soil or solid waste samples with Isodurene-d14 prior to extraction or purge-

and-trap analysis.

Materials:

Soil/solid sample
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Sample container (e.g., 40 mL VOA vial)

Isodurene-d14 working solution (e.g., 25 µg/mL)

Methanol (purge-and-trap grade)

Analytical balance

Procedure:

Weigh a known amount of the soil sample (e.g., 5 grams) directly into a pre-weighed VOA

vial.

Using a microsyringe, add a known volume of the Isodurene-d14 working solution directly

onto the soil. The spiking volume should be kept small to minimize solvent effects.

For methanol extraction methods:

Add the appropriate volume of methanol to the vial (e.g., 10 mL).

Seal the vial and vortex or sonicate to ensure thorough mixing and extraction.

An aliquot of the methanol extract is then taken for analysis.

For direct purge-and-trap of soils:

Quickly add the appropriate amount of reagent water to the vial containing the spiked soil.

Immediately seal the vial and proceed with the purge-and-trap analysis as per EPA

Method 5035.
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Caption: Experimental workflow for VOC analysis using Isodurene-d14.
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Caption: Logical relationship in surrogate standard quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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